2,5-dimethyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

• IUPAC Name: 2,5-dimethyl-N-(thiophen-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C13H15NO2S2/c1-10-3-4-11(2)13(7-10)18(15,16)14-8-12-5-6-17-9-12/h3-7,9,14H,8H2,1-2H3
• InChI Key: GQFAOPPYFJVYEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCC2=CSC=C2
• Molecular Formula: C13H15NO2S2
• Molecular Weight: 281.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene-based analogs have been a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene and its derivatives show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Thiophene is a colorless liquid with a benzene-like odor. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

2,5-DMBSA is used in a variety of scientific and industrial applications. It is used as a corrosion inhibitor in aqueous systems, as a catalyst in organic synthesis, and as a surfactant in detergents and cosmetics. It is also used as a reagent in the synthesis of other compounds, such as pharmaceuticals and dyes. In addition, 2,5-DMBSA is used in the study of enzyme kinetics and protein-ligand interactions.

Mechanism of Action

2,5-DMBSA acts as a corrosion inhibitor by forming a protective layer on metal surfaces. It also acts as a catalyst by facilitating the formation of a desired product from reactants. As a surfactant, it reduces the surface tension of aqueous solutions, allowing them to form more stable mixtures with non-aqueous components.
Biochemical and Physiological Effects
2,5-DMBSA is generally considered to be non-toxic and non-irritating. It does not have any known adverse effects on the environment or human health. However, it is important to note that 2,5-DMBSA is a sulfonamide and, as such, may cause allergic reactions in some individuals.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,5-DMBSA in laboratory experiments is its low cost and ease of use. It is also non-toxic and non-irritating, making it a safe reagent to use in the laboratory. However, it is important to note that 2,5-DMBSA is a sulfonamide and, as such, may cause allergic reactions in some individuals.

Future Directions

The use of 2,5-DMBSA in scientific research is expected to continue to grow in the future. Possible future directions include the use of 2,5-DMBSA in the development of new pharmaceuticals, dyes, and other compounds. Additionally, 2,5-DMBSA could be used in the study of enzyme kinetics and protein-ligand interactions. Finally, 2,5-DMBSA could be used as a corrosion inhibitor in a variety of industrial applications.

Synthesis Methods

2,5-DMBSA can be synthesized using a variety of methods. The most common method is the reaction of thiophen-3-ylmethanol with sulfanilic acid in the presence of an alkali metal carbonate, such as sodium carbonate. This reaction yields 2,5-DMBSA and sodium sulfate as byproducts. Other methods of synthesis include the reaction of thiophen-3-ylmethanol with sulfonyl chloride in the presence of an alkali metal carbonate and the reaction of thiophen-3-ylmethanol with sulfonyl dichloride in the presence of an alkali metal carbonate.

Safety and Hazards

Thiophene is considered toxic. It’s important to handle it with care and follow safety guidelines.